Cas no 51290-77-8 (2-(benzylsulfanyl)-1H-1,3-benzodiazole)

2-(Benzylsulfanyl)-1H-1,3-benzodiazole is a benzodiazole derivative featuring a benzylsulfanyl substituent at the 2-position. This compound is of interest in organic and medicinal chemistry due to its heterocyclic structure, which serves as a versatile scaffold for further functionalization. The benzodiazole core contributes to potential biological activity, while the benzylsulfanyl group enhances solubility and reactivity in synthetic applications. Its stability under various conditions makes it suitable for use as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and coordination complexes. The compound’s well-defined structure allows for precise modifications, enabling tailored applications in research and industrial processes.

2-(benzylsulfanyl)-1H-1,3-benzodiazole structure

51290-77-8 structure

Product Name:2-(benzylsulfanyl)-1H-1,3-benzodiazole

CAS No:51290-77-8

MF:C₁₄H₁₂N₂S

MW:240.323481559753

MDL:MFCD00159958

CID:362629

PubChem ID:416770

Update Time:2025-05-28

2-(benzylsulfanyl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

- 1H-Benzimidazole, 2-[(phenylmethyl)thio]-
- 2-benzylsulfanyl-1H-benzimidazole
- 2-(benzylsulfanyl)-1H-1,3-benzodiazole
- 2-(phenylmethylthio)benzimidazole
- IFLab1_004199
- 2-Benzylsulfanyl-1H-benzoimidazole
- 2-(Benzylsulfanyl)-1H-benzimidazole #
- SR-01000439536-2
- AKOS000275383
- F0852-0002
- 1H-benzimidazol-2-yl benzyl sulfide
- CHEMBL1533437
- DTXSID50329031
- 2-(Benzylsulfanyl)-1H-benzimidazole
- MFCD00159958
- AF-961/00501049
- Z19650414
- 2-(BENZYLTHIO)-1H-BENZIMIDAZOLE
- NS00018472
- HMS2757J11
- SCHEMBL2949736
- HMS1423O19
- 2-benzylthiobenzimidazole
- 2-(Benzylthio)benzimidazole
- SR-01000439536-1
- SR-01000439536
- SMR000279437
- CS-0312686
- 51290-77-8
- BB 0219624
- CCG-40848
- 1H-1,3-BENZIMIDAZOL-2-YL BENZYL SULFIDE
- LS-07274
- BCA29077
- F15128
- 2-(benzylthio)-1H-benzo[d]imidazole
- MLS000717869
- STK361684
- DB-211343
- ALBB-023222
- MDL： MFCD00159958
- Inchi： 1S/C14H12N2S/c1-2-6-11(7-3-1)10-17-14-15-12-8-4-5-9-13(12)16-14/h1-9H,10H2,(H,15,16)
- InChI Key： IJINDUSMSVDESS-UHFFFAOYSA-N
- SMILES： S(CC1C=CC=CC=1)C1=NC2C=CC=CC=2N1

Computed Properties

Exact Mass: 240.07226
Monoisotopic Mass: 240.072
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 240
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 54Å²

Experimental Properties

PSA: 28.68

2-(benzylsulfanyl)-1H-1,3-benzodiazole Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-(benzylsulfanyl)-1H-1,3-benzodiazole Pricemore >>

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Chemenu	CM521406-1g	2-(Benzylthio)-1H-benzo[d]imidazole	51290-77-8	97%	1g	$133	2023-02-02
Chemenu	CM521406-5g	2-(Benzylthio)-1H-benzo[d]imidazole	51290-77-8	97%	5g	$462	2023-02-02
abcr	AB414029-500 mg	2-(Benzylthio)-1H-benzimidazole	51290-77-8		500MG	€165.80	2023-02-03
abcr	AB414029-1 g	2-(Benzylthio)-1H-benzimidazole	51290-77-8		1g	€197.30	2023-04-24
abcr	AB414029-5 g	2-(Benzylthio)-1H-benzimidazole	51290-77-8		5g	€456.10	2023-04-24
abcr	AB414029-10 g	2-(Benzylthio)-1H-benzimidazole	51290-77-8		10g	€773.40	2023-04-24
TRC	B704620-50mg	2-(Benzylthio)-1H-benzimidazole	51290-77-8		50mg	$ 50.00	2022-06-06
TRC	B704620-100mg	2-(Benzylthio)-1H-benzimidazole	51290-77-8		100mg	$ 65.00	2022-06-06
TRC	B704620-500mg	2-(Benzylthio)-1H-benzimidazole	51290-77-8		500mg	$ 115.00	2022-06-06
Life Chemicals	F0852-0002-2μmol	2-(benzylsulfanyl)-1H-1,3-benzodiazole	51290-77-8	90%+	2μmol	$57.0	2023-07-28